Cas no 444153-15-5 (5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine)

• Product Name: 5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine
• CAS No: 444153-15-5
• MF: C₂₅H₂₅N₃O
• MW: 383.485505819321
• CID: 3071957
• PubChem ID: 135498443
• Update Time: 2025-07-14

5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine
• AKOS000576034
• 444153-15-5
• AG-690/40720171
• butyl 4-(7-methyl-2-phenyl-3H-1,3,4-benzotriazepin-5-yl)phenyl ether
• 5-(4-Butoxyphenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine

• MDL： MFCD02224656
• Inchi： 1S/C25H25N3O/c1-3-4-16-29-21-13-11-19(12-14-21)24-22-17-18(2)10-15-23(22)26-25(28-27-24)20-8-6-5-7-9-20/h5-15,17H,3-4,16H2,1-2H3,(H,26,28)
• InChI Key： JUQJDNBAQXOAAD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C2C=C(C)C=CC=2N=C(C2C=CC=CC=2)NN=1)CCCC

Computed Properties

• Exact Mass: 383.199762429Da
• Monoisotopic Mass: 383.199762429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 46Ų

Additional information on 5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine

Introduction to 5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine (CAS No. 444153-15-5)

5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine (CAS No. 444153-15-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzotriazepines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the 4-butoxyphenyl, 7-methyl, and 2-phenyl substituents, contribute to its distinct pharmacological profile.

The synthesis of 5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine involves a series of well-defined chemical reactions. The key steps include the formation of the triazepine ring through a cyclocondensation reaction and the subsequent introduction of the substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it a viable candidate for further research and development.

In terms of its biological activity, 5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine has shown promising results in various preclinical studies. One of the most notable findings is its potential as an antagonist for specific receptors involved in neurological disorders. For instance, it has been reported to exhibit selective binding to certain serotonin receptors, which are implicated in conditions such as depression and anxiety. This selective binding property makes it a valuable tool for understanding receptor function and developing targeted therapies.

Beyond its receptor interactions, 5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine has also demonstrated anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine have been extensively studied to evaluate its suitability for clinical applications. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound exhibits good oral bioavailability and a reasonable half-life, which are essential factors for drug development.

In addition to its pharmacological properties, the safety profile of 5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine has been evaluated in various animal models. Toxicity studies have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for further clinical evaluation.

The potential therapeutic applications of 5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine are not limited to neurological and inflammatory disorders. Recent research has also explored its anti-cancer properties. In vitro studies have demonstrated that it can induce apoptosis in cancer cells and inhibit tumor growth in xenograft models. These findings open up new avenues for its use in cancer therapy.

To further validate these promising results, several clinical trials are currently underway to assess the safety and efficacy of 5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine. These trials aim to provide robust evidence supporting its use as a therapeutic agent in various medical conditions. The initial results from these trials are highly anticipated by the scientific community.

In conclusion, 5-(4-Butoxy-phenyl)-7-methyl-2-phenyl-3H-benzo[e][1,2,4]triazepine (CAS No. 444153-15-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more data become available from ongoing studies and clinical trials, it is expected that this compound will play a significant role in advancing medical treatments for various diseases.